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Compound of Interest

Compound Name: RTI-118

Cat. No.: B1680155 Get Quote

Essential Safety and Handling Guide for RTI-118
This document provides crucial safety and logistical information for the handling and disposal

of RTI-118 (CAS No. 847554-50-1), a potent and selective neuropeptide S receptor (NPSR)

antagonist. The following procedures are designed to ensure the safety of researchers,

scientists, and drug development professionals.

Hazard Identification and Safety Data
RTI-118 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] Adherence to strict safety protocols is mandatory.

Physicochemical and Hazard Information[1][2]
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Property Value

CAS Number 847554-50-1

Molecular Formula C₂₆H₃₂N₄O₃

Molecular Weight 448.56 g/mol

Appearance Solid Powder[2]

GHS Classification Acute Toxicity, Oral (Category 4)[1]

Acute Aquatic Toxicity (Category 1)[1]

Chronic Aquatic Toxicity (Category 1)[1]

Hazard Statements H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting

effects.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment is mandatory when handling RTI-118.

Required Personal Protective Equipment[1]
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Protection Type Specification Rationale

Eye Protection
Safety goggles with side-

shields.

Protects eyes from dust,

aerosols, and splashes.

Hand Protection
Chemical-resistant, impervious

gloves.

Prevents skin contact and

absorption.

Body Protection Impervious clothing or lab coat.
Protects against contamination

of personal clothing and skin.

Respiratory Suitable respirator.

Required to prevent inhalation

of fine dust or aerosols,

especially when handling the

powder form.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for safely handling RTI-118 from receipt to use.

Step 1: Preparation and Engineering Controls

Ventilation: Always handle RTI-118 in a well-ventilated area with appropriate exhaust

ventilation, such as a certified chemical fume hood.[1]

Safety Stations: Ensure an accessible safety shower and eye wash station are operational

before beginning work.[1]

Workspace: Designate a specific area for handling RTI-118 to prevent cross-contamination.

Cover the work surface with absorbent, disposable material.

Step 2: Donning PPE

Before entering the designated handling area, don all required PPE as specified in the table

above.

Step 3: Weighing and Solution Preparation
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Handling Powder: Handle the solid form of RTI-118 with extreme care to avoid generating

dust.[1] Use appropriate tools (e.g., chemical spatula) for transfers.

Solvent: When preparing solutions, slowly add the powder to the solvent to minimize aerosol

formation. A common solvent for RTI-118 is DMSO.[2]

Prohibition: Do not eat, drink, or smoke in the area where RTI-118 is being handled or

stored.[1]

Step 4: Post-Handling

Decontamination: Thoroughly decontaminate all surfaces and equipment after use.

Hand Washing: Wash hands and any exposed skin thoroughly after removing gloves and

other PPE.[1]

Step 5: Storage

Container: Keep the container tightly sealed.[1]

Temperature: Store the powder form at -20°C and solutions at -80°C.[1]

Location: Store in a cool, well-ventilated area away from direct sunlight and incompatible

materials such as strong acids, alkalis, and oxidizing agents.[1]

Emergency Procedures and First Aid
In the event of an exposure or spill, immediate and appropriate action is critical.

Emergency Response Plan[1]
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Incident Action

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact

lenses if present. Seek prompt medical

attention.

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Seek medical attention.

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion

If the person is conscious, rinse their mouth with

water. Call a POISON CENTER or physician

immediately. Do not induce vomiting.

Accidental Spill

Evacuate personnel to a safe area. Don full

PPE.[1] Prevent dust and aerosol formation.

Collect the spillage using appropriate methods

(e.g., wet wipe for small spills) and place it in a

sealed container for disposal. Avoid release into

drains or the environment.[1]

Disposal Plan
Proper disposal is essential to mitigate the high aquatic toxicity of RTI-118.

Waste Collection: All waste materials contaminated with RTI-118, including disposable PPE,

absorbent paper, and empty containers, must be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Disposal Route: The container must be disposed of through an approved waste disposal

plant.[1] Do not dispose of RTI-118 or its containers in regular trash or down the drain.

Environmental Precaution: Avoid release to the environment.[1]
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Visual Workflow and Pathway Diagrams
The following diagrams illustrate the safe handling workflow and the mechanism of action for

RTI-118.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

1. Verify Fume Hood
Operation

2. Check Safety Shower
& Eyewash

3. Don Full PPE
(Goggles, Gloves, Coat)

4. Weigh Powder
Carefully (No Dust)

5. Prepare Solution
in Hood

6. Perform Experiment

7. Decontaminate
Workspace & Equipment

8. Segregate & Seal
Hazardous Waste

9. Doff PPE 11. Transfer Waste to
Approved Disposal Plant

10. Wash Hands
Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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